1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole

• CAS: 898654-99-4
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4g/mol
• SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)N2C=C(N=C2C3=CC=CC=C3)C)C
• InChI: InChI=1S/C19H20N2O3S/c1-13-10-14(2)18(11-17(13)24-4)25(22,23)21-12-15(3)20-19(21)16-8-6-5-7-9-16/h5-12H,1-4H3
• InChIKey: GACQHIAPFNICIY-UHFFFAOYSA-N

1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole, formally cataloged under CAS 898654-99-4, is a fully substituted 1H-imidazole derivative characterized by a 4-methyl-2-phenylimidazole core N-sulfonylated with a 5-methoxy-2,4-dimethylbenzenesulfonyl group. It possesses a molecular formula of C19H20N2O3S and a molecular weight of 356.4 g/mol.

1-((5-Methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole (CAS 898654-99-4): A Structurally Distinct Sulfonylimidazole for Targeted Chemical Probe Design

1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole, formally cataloged under CAS 898654-99-4, is a fully substituted 1H-imidazole derivative characterized by a 4-methyl-2-phenylimidazole core N-sulfonylated with a 5-methoxy-2,4-dimethylbenzenesulfonyl group [1]. It possesses a molecular formula of C19H20N2O3S and a molecular weight of 356.4 g/mol [1]. This compound belongs to a class of sulfonylazoles which have been broadly described in patent literature as having utility as active compounds in medicaments and as microbicides [2]. Its specific substitution pattern distinguishes it from generic imidazole scaffolds, offering a unique 3D pharmacophore arising from the combination of its sulfonyl linker and specific aryl decorations [1].

Compound type Structurally defined sulfonylimidazole chemical probe

Probe design Unique substitution pattern for hydrophobic pocket and H-bond acceptor mapping

Use context Target engagement studies requiring aromatic π-stacking interaction potential

• [1] PubChem. (2025). Compound Summary for CID 16805055: 1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole. National Center for Biotechnology Information. View Source
• [2] Bayer AG. (1993). Sulphonylbenzyl-substituted imidazoles. European Patent No. EP 0562261 A2. European Patent Office. View Source

The Risk of Generic Substitution with 1-((5-Methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole (CAS 898654-99-4)

Class-level substitution of this compound with a generic imidazole or a differently substituted sulfonylimidazole is not scientifically valid for procurement decisions where a specific structural probe is required. The exact 2,4-dimethyl-5-methoxy sulfonyl phenyl motif is not interchangeable with, for example, a 4-methylsulfonylphenyl or a simple tosyl group. In the patent literature, even minor changes in the phenylsulfonyl substitution pattern (e.g., moving from a 4-methyl to a 2,4-dimethyl-5-methoxy arrangement) can delineate a novel series of compounds with distinct and non-obvious properties [1]. Consequently, substituting this precise compound with an analog that lacks the same substitution pattern risks introducing an entirely different chemical entity with an unknown and likely divergent activity profile, invalidating comparative experiments and structure-activity relationship (SAR) studies [1].

Generic imidazole scaffold mismatch

A simple unsubstituted or tosyl-imidazole lacks the 5-methoxy-2,4-dimethylphenyl sulfonyl motif; pharmacophore shape and hydrogen-bonding profile may shift, invalidating SAR comparisons.

2-alkyl analog (e.g., 2-ethyl) not interchangeable

The 2-phenyl group provides a flat aromatic surface for π-stacking; a 2-ethyl analog presents a smaller, flexible hydrophobic contact and may alter target engagement patterns.

Class-level fungicidal data not directly transferable

Patent-derived class-level claims of superior fungicidal activity do not guarantee individual compound performance; model-specific validation is required before replacing an established reference.

• [1] Bayer AG. (1993). Sulphonylbenzyl-substituted imidazoles. European Patent No. EP 0562261 A2. European Patent Office. View Source

Quantitative Evidence of Differentiation for 1-((5-Methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole (CAS 898654-99-4)

Structural Differentiation: A Unique Sulfonylphenyl Substitution Pattern Not Found in Common Screening-Derived Imidazoles

The target compound's defining feature is its 5-methoxy-2,4-dimethylphenyl sulfonyl group. This substitution pattern is structurally distinct from the more common 4-methylphenylsulfonyl (tosyl) or unsubstituted phenylsulfonyl groups found in simpler analogs. A head-to-head structural comparison confirms that the target compound (CAS 898654-99-4) has the specific InChI Key GACQHIAPFNICIY-UHFFFAOYSA-N, while the comparator 1-[(4-methylphenyl)sulfonyl]-imidazole has a different, simpler connectivity [1][2]. This quantifiable difference in the number and type of substituents (a methoxy and an additional methyl group) directly alters the compound's lipophilicity and hydrogen-bonding potential. The computed XLogP3-AA value is 4 for the target compound, reflecting the enhanced lipophilicity from the extra methyl and methoxy substituents [1].

Substituent pattern vs. tosyl-imidazole

Head-to-head

Target: 3 substituents (5-methoxy-2,4-dimethyl); XLogP3-AA = 4. Comparator: simpler tosyl with 1 substituent; lower computed lipophilicity.

Supports selection for hydrophobic pocket mapping via added methoxy and methyl groups.

Computational structural comparison; direct binding data not reported.

Evidence Dimension	Substituent pattern and count on the N-sulfonylphenyl ring
Target Compound Data	5-methoxy-2,4-dimethylphenyl sulfonyl (3 substituents: -OCH3, -CH3, -CH3); XLogP3-AA = 4 [1]
Comparator Or Baseline	1-[(4-methylphenyl)sulfonyl]-imidazole (1 substituent: -CH3) [2]; typical simpler analogs have lower lipophilicity
Quantified Difference	Target has 2 additional ring substituents (including a hydrogen-bond accepting methoxy group) and a higher computed lipophilicity (XLogP3-AA of 4 vs. estimated lower values for simpler analogs) [1]
Conditions	Computational analysis based on PubChem 2D structure (PubChem release 2025.09.15) [1] and comparative structural assessment [2]

Why This Matters

This unique substitution pattern makes the compound a specific tool for probing hydrophobic pockets and hydrogen-bonding interactions in target proteins, a role that cannot be fulfilled by generic tosyl-imidazoles.

• [1] PubChem. (2025). Compound Summary for CID 16805055: 1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole. National Center for Biotechnology Information. View Source
• [2] Chem. Abstr. 63, 8344 c (1965) as cited in US4734427A. (1988). Fungicidal phenylsulphonyl imidazoles. US Patent No. 4734427. United States Patent and Trademark Office. View Source

Differentiation by Imidazole Core Substitution: 2-Phenyl vs. 2-Ethyl Analogs in Chemical Biology

The identity of the substituent at the 2-position of the imidazole ring is a critical structural variable. The target compound is a 2-phenyl-1H-imidazole, a feature that distinguishes it from closely related 2-ethyl analogs like CAS 433695-54-6 [1]. The 2-phenyl group introduces a flat, aromatic, and significantly larger hydrophobic surface compared to the small, flexible 2-ethyl substituent. This translates into a different molecular shape and potential for π-stacking interactions. While direct comparative bioactivity data is absent in non-prohibited sources for this specific pair, the structural difference is a quantifiable design parameter. The target compound has a molecular weight of 356.4 g/mol [2], compared to the 2-ethyl analog's molecular weight of 308.4 g/mol [1], a difference of 48 g/mol that represents a vastly different steric and electronic environment.

2-phenyl vs. 2-ethyl imidazole core

Cross-study comparable

Target: 2-phenyl (aromatic, MW 356.4). Comparator: 2-ethyl analog (CAS 433695-54-6, MW 308.4). Difference: +48 g/mol, aromatic ring capable of π-π interactions.

Indicates research fit for targets with aromatic binding pockets rather than small aliphatic pockets.

Structural differentiation from independent catalog entries; no direct comparative bioactivity data.

Evidence Dimension	2-position substituent on the imidazole ring
Target Compound Data	2-phenyl (C6H5); MW = 356.4 g/mol [2]
Comparator Or Baseline	2-Ethyl-1-(5-methoxy-2,4-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole (CAS 433695-54-6); 2-ethyl (C2H5); MW = 308.4 g/mol [1]
Quantified Difference	The 2-phenyl substituent adds 48.0 g/mol and introduces an aromatic ring capable of π-π interactions, creating a distinct pharmacophore not achievable with a 2-ethyl group.
Conditions	Comparison of discrete chemical structures and computed molecular properties from independent catalog entries

Why This Matters

For a scientific user, this difference means the compound is suited for probing targets with a preference for aromatic interactions, whereas the 2-ethyl analog would be used for targets with small hydrophobic pockets, making their research applications non-interchangeable.

• [1] Chemsrc. (2026). CAS No.: 433695-54-6, 2-Ethyl-1-(5-methoxy-2,4-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole. Chemsrc. View Source
• [2] PubChem. (2025). Compound Summary for CID 16805055: 1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole. National Center for Biotechnology Information. View Source

Class-Level Evidence for Sulfonylimidazoles as Privileged Scaffolds in Microbicide Design

The patent literature establishes that phenylsulphonylazoles, as a class, possess superior fungicidal activity compared to established standards. Specifically, certain phenylsulphonylazoles were found to have better activity than N-trichloromethylthio-tetrahydrophthalimide and the known compound 1-(4-methylphenylsulphonyl)-imidazole [1]. While the specific compound CAS 898654-99-4 is not directly assayed in this patent, it is encompassed within the general formula and represents a further developed analog with additional substituents that were described as being of 'particular importance' for activity [1]. This provides a class-level inference that the enhanced substitution pattern on the target compound is likely to contribute to a favorable, and potentially superior, microbicidal profile compared to the unsubstituted benchmark.

Class-level fungicidal profile

Class-level inference

Patent describes phenylsulphonylimidazoles as having reported better activity than 1-(4-methylphenylsulphonyl)-imidazole; exact quantitative ratio for this compound not disclosed.

Supports exploration as an advanced intermediate in agrochemical hit-to-lead research.

Class-level claim; compound-specific validation needed.

Evidence Dimension	Fungicidal activity
Target Compound Data	1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole; a compound with a pattern of preferred substituents as per the general formula [1]
Comparator Or Baseline	1-(4-methylphenylsulphonyl)-imidazole, which showed inferior fungicidal properties compared to the broader class [1]
Quantified Difference	The general class of phenylsulphonylazoles is described as 'superior' to 1-(4-methylphenylsulphonyl)-imidazole in fungicidal properties, but exact quantitative ratios for this specific compound are not disclosed [1].
Conditions	Fungicidal activity comparison based on class-level patent claims [1]

Why This Matters

This class-level validation supports the rationale for selecting a highly substituted member like CAS 898654-99-4 as a lead-like molecule or advanced intermediate in agrochemical or anti-infective discovery programs, where generic imidazoles have already been deemed insufficient.

• [1] US4734427A. (1988). Fungicidal phenylsulphonyl imidazoles. United States Patent and Trademark Office. View Source

Defined Application Scenarios for 1-((5-Methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole (CAS 898654-99-4) in Research and Development

A Specific Pharmacophore Tool for Investigating Aromatic Binding Pockets in Kinases or GPCRs

Based on its distinct 2-phenylimidazole core, this compound is a specific tool for chemical biology studies aimed at targets with a confirmed preference for aromatic hydrophobic interactions, such as certain kinases or GPCRs. Its use is scientifically justified over a 2-ethyl or 2-methyl analog (which lacks the π-stacking potential) when the research objective is to probe or exploit a flat, aromatic binding site. This differentiation is based on its direct structural comparison with analogs like CAS 433695-54-6 [1].

Reference Standard for Purity and Structure Confirmation via Spectroscopic Analysis

The compound's definitive structure, as with its close analog 1-[(4-chloro-3-methoxybenzene)sulfonyl]-4-methyl-2-phenyl-1H-imidazole which has a recorded mass spectrum in SpectraBase [1], makes it suitable as a characterized reference standard. With a purity typically offered at 95%+ [2] and a well-defined InChI Key (GACQHIAPFNICIY-UHFFFAOYSA-N) [3], it can be used for method validation in HPLC or LC-MS assays where unambiguous identification and quantification of this specific sulfonylimidazole scaffold is required.

Advanced Intermediates for Agrochemical Discovery Research

The patent-backed class-level evidence indicating the superiority of phenylsulphonylimidazoles over simpler sulfonylimidazoles in fungicidal applications [1] positions this compound as a rational choice for an advanced intermediate in an agrochemical hit-to-lead campaign. Its specific, highly substituted sulfonylphenyl ring, which incorporates both lipophilic (-CH3) and hydrogen-bond accepting (-OCH3) groups, makes it a valuable starting point for deriving novel analogs with improved physicochemical properties for crop protection.

Application

Selection Property

Validation Focus

Aromatic binding pocket probe for kinase/GPCR target engagement

2-phenylimidazole core enabling π-stacking interactions

Target-specific binding assay context; comparison with 2-ethyl analog

Reference standard for sulfonylimidazole scaffold identification

Well-defined structure, InChI Key, and typical purity profile

Method validation in HPLC or LC-MS assays; retention and spectral confirmation

Agrochemical hit-to-lead intermediate for fungicide discovery

Reported class-level fungicidal profile with optimized substitution pattern

In-vitro fungicidal screening vs. baseline tosyl-imidazole; SAR expansion

• [1] US4734427A. (1988). Fungicidal phenylsulphonyl imidazoles. United States Patent and Trademark Office. View Source
• [2] Chemsrc. (2026). CAS No.: 433695-54-6, 2-Ethyl-1-(5-methoxy-2,4-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole. Chemsrc. View Source
• [3] PubChem. (2025). Compound Summary for CID 16805055: 1-((5-methoxy-2,4-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole. National Center for Biotechnology Information. View Source